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Compound of Interest

Compound Name:
Allyltriphenylphosphonium

bromide

Cat. No.: B072289 Get Quote

CAS Number: 1560-54-9

Allyltriphenylphosphonium bromide is a quaternary phosphonium salt that serves as a

versatile and indispensable reagent in modern organic synthesis. This whitepaper provides an

in-depth technical guide for researchers, scientists, and drug development professionals,

detailing its synthesis, core applications, and relevant experimental protocols.

Physicochemical Properties
Allyltriphenylphosphonium bromide is a white to off-white crystalline powder.[1] It is

hygroscopic and should be stored in a dry environment. Key physicochemical data are

summarized in the table below.
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Property Value Reference

CAS Number 1560-54-9 [1][2]

Molecular Formula C₂₁H₂₀BrP [2]

Molecular Weight 383.26 g/mol [2]

Melting Point 222-225 °C [1]

Appearance White crystalline powder [1]

Solubility
Soluble in water and alcohol.

Decomposes in water.

Synthesis
The primary route for the synthesis of allyltriphenylphosphonium bromide is the reaction of

triphenylphosphine with allyl bromide.[1] This straightforward nucleophilic substitution reaction

is typically carried out in a dry, inert solvent.

Experimental Protocol: Synthesis of
Allyltriphenylphosphonium Bromide
A general laboratory-scale protocol for the synthesis is outlined below.

Parameter Value/Description

Reactants Triphenylphosphine, Allyl bromide

Solvent Dry Toluene or Acetonitrile

Reaction Temperature 70-115 °C

Reaction Time 7.5 - 24 hours

Work-up

Cooling, filtration, washing with a non-polar

solvent (e.g., pentane or toluene), and drying

under vacuum.

Detailed Methodology:
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To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add

triphenylphosphine (1.0 equivalent).

Add dry acetonitrile or toluene to dissolve the triphenylphosphine.

To this solution, add allyl bromide (1.0 equivalent) under an inert atmosphere (e.g., nitrogen

or argon).

Heat the reaction mixture to 70 °C and stir for 24 hours.

After the reaction is complete, cool the mixture to room temperature, which should induce

precipitation of the product.

Collect the white solid by vacuum filtration and wash it with dry pentane (3 x 10 mL).

Dry the resulting white solid under vacuum for 12 hours to yield allyltriphenylphosphonium
bromide.
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Synthesis Workflow for Allyltriphenylphosphonium Bromide

Core Applications in Organic Synthesis
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Allyltriphenylphosphonium bromide is a cornerstone reagent in several critical organic

transformations, primarily valued for its role in the formation of carbon-carbon bonds.

The Wittig Reaction
The most prominent application of allyltriphenylphosphonium bromide is as a precursor to

the corresponding phosphorus ylide in the Wittig reaction. This reaction is a powerful method

for the synthesis of alkenes from aldehydes and ketones. The allyl ylide, generated in situ by

deprotonation of the phosphonium salt with a strong base, reacts with a carbonyl compound to

yield a 1,4-diene.

Experimental Protocol: Wittig Reaction with Benzaldehyde

The following protocol details the reaction of the allyl ylide with benzaldehyde to form 1-phenyl-

1,3-butadiene.

Parameter Value/Description

Phosphonium Salt Allyltriphenylphosphonium bromide

Carbonyl Compound Benzaldehyde

Base
n-Butyllithium (n-BuLi) or Sodium

bis(trimethylsilyl)amide (NaHMDS)

Solvent Anhydrous Tetrahydrofuran (THF)

Reaction Temperature -78 °C to room temperature

Work-up

Quenching with a saturated aqueous solution of

ammonium chloride, extraction with an organic

solvent, drying, and purification by column

chromatography.

Detailed Methodology:

In a flame-dried, two-necked flask under an inert atmosphere, suspend

allyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.
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Cool the suspension to -78 °C and add a strong base (1.05 equivalents) dropwise. The

formation of a colored solution indicates ylide generation.

After stirring the ylide solution for 30-60 minutes at -78 °C, add a solution of benzaldehyde

(1.0 equivalent) in anhydrous THF.

Allow the reaction to proceed at -78 °C for a specified time before gradually warming to room

temperature. Monitor the reaction's progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of ammonium

chloride.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to separate the desired

alkene from the triphenylphosphine oxide byproduct.
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General Workflow for the Wittig Reaction

Phase Transfer Catalysis
Allyltriphenylphosphonium bromide can function as a phase transfer catalyst (PTC),

facilitating reactions between reactants in immiscible phases (e.g., aqueous and organic). The

lipophilic triphenylphosphonium cation pairs with an anionic reactant from the aqueous phase,

transporting it into the organic phase where the reaction occurs. This enhances reaction rates

and yields.

Mechanism of Phase Transfer Catalysis:

The mechanism involves the phosphonium cation forming an ion pair with the reactive anion in

the aqueous phase. Due to the lipophilic nature of the triphenyl and allyl groups, this ion pair

becomes soluble in the organic solvent. Once in the organic phase, the anion can readily react

with the organic substrate. After the reaction, the phosphonium cation can return to the

aqueous phase to transport another reactive anion, thus completing the catalytic cycle.
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Phase Transfer Catalysis Mechanism
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Curing Accelerator for Epoxy Resins
In polymer chemistry, allyltriphenylphosphonium bromide is employed as a curing

accelerator for epoxy resins.[3] It facilitates the cross-linking process, leading to faster curing

times and potentially enhancing the properties of the final polymer. The mechanism often

involves the phosphonium salt acting as a catalyst to open the epoxide ring, thereby initiating

or accelerating the polymerization with a curing agent.

Biological Activity
While primarily a synthetic reagent, some triphenylphosphonium salts have been investigated

for their biological activities. Reports suggest that certain phosphonium salts, including those

with structures related to allyltriphenylphosphonium bromide, exhibit antiproliferative and

antimicrobial properties.[4][5] This activity is often attributed to their ability to accumulate in

mitochondria due to the large negative membrane potential, leading to cellular dysfunction.

However, specific signaling pathways for allyltriphenylphosphonium bromide have not been

elucidated.

Safety and Handling
Allyltriphenylphosphonium bromide is an irritant to the eyes, respiratory system, and skin.[2]

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound. It should be used in a well-ventilated area, such

as a fume hood. As it is hygroscopic, it should be stored in a tightly sealed container in a dry

place.

Conclusion
Allyltriphenylphosphonium bromide is a valuable and versatile reagent with significant

applications in organic synthesis, most notably in the Wittig reaction for alkene formation. Its

utility extends to phase transfer catalysis and polymer chemistry as a curing accelerator. This

guide provides a foundational understanding of its properties, synthesis, and key applications,

offering detailed protocols to aid researchers in its effective utilization. Further research into its

potential biological activities may open new avenues for its application in medicinal chemistry

and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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